Cas no 1804087-93-1 (5-(Hydroxymethyl)-2-methylphenylpropanoic acid)

• Product Name: 5-(Hydroxymethyl)-2-methylphenylpropanoic acid
• CAS No: 1804087-93-1
• MF: C₁₁H₁₄O₃
• MW: 194.227063655853
• CID: 5002696
• Update Time: 2025-05-20

5-(Hydroxymethyl)-2-methylphenylpropanoic acid Chemical and Physical Properties

Names and Identifiers

• 5-(Hydroxymethyl)-2-methylphenylpropanoic acid

• Inchi： 1S/C11H14O3/c1-7-3-4-9(6-12)5-10(7)8(2)11(13)14/h3-5,8,12H,6H2,1-2H3,(H,13,14)
• InChI Key： WYONJJRPVLQNIC-UHFFFAOYSA-N
• SMILES： OC(C(C)C1C=C(CO)C=CC=1C)=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 203
• XLogP3: 1.4
• Topological Polar Surface Area: 57.5

Additional information on 5-(Hydroxymethyl)-2-methylphenylpropanoic acid

Introduction to 5-(Hydroxymethyl)-2-methylphenylpropanoic Acid (CAS No. 1804087-93-1)

5-(Hydroxymethyl)-2-methylphenylpropanoic acid, identified by its Chemical Abstracts Service (CAS) number 1804087-93-1, is a compound of significant interest in the field of pharmaceutical chemistry and bioorganic synthesis. This molecule, featuring a phenyl ring substituted with a hydroxymethyl and a methylpropenoic acid moiety, exhibits a unique structural framework that makes it a valuable intermediate in the development of various therapeutic agents. The compound's dual functionality—combining an aromatic ring with an aliphatic side chain—presents opportunities for diverse chemical modifications, enabling its application in synthetic pathways leading to complex drug molecules.

The 5-(Hydroxymethyl)-2-methylphenylpropanoic acid structure is particularly noteworthy for its potential role in medicinal chemistry. The presence of both hydroxymethyl (-CH₂OH) and carboxylic acid (-COOH) functional groups allows for facile derivatization through esterification, etherification, or oxidation reactions. Such modifications are pivotal in tailoring the pharmacokinetic and pharmacodynamic properties of drug candidates. In recent years, there has been growing interest in phenylpropanoid derivatives due to their demonstrated biological activities, including anti-inflammatory, antioxidant, and antimicrobial properties.

Recent advancements in synthetic methodologies have enhanced the accessibility of CAS No. 1804087-93-1, facilitating its incorporation into multi-step synthetic routes. For instance, palladium-catalyzed cross-coupling reactions have been employed to introduce aryl or vinyl groups onto the phenyl ring, expanding the compound's structural diversity. Additionally, biocatalytic approaches, such as enzymatic hydroxylation or methylation, offer sustainable alternatives to traditional chemical synthesis, aligning with green chemistry principles.

The pharmaceutical relevance of 5-(Hydroxymethyl)-2-methylphenylpropanoic acid is further underscored by its potential as a precursor for active pharmaceutical ingredients (APIs). Studies have explored its utility in the synthesis of nonsteroidal anti-inflammatory drugs (NSAIDs) and kinase inhibitors, where the phenyl ring serves as a scaffold for binding to biological targets. The hydroxymethyl group can be further functionalized to enhance solubility or metabolic stability, critical factors in drug development.

In the realm of drug discovery, computational modeling has played a pivotal role in predicting the binding affinity and metabolic fate of 5-(Hydroxymethyl)-2-methylphenylpropanoic acid derivatives. Molecular docking studies have identified key interactions between this compound and enzymes such as cyclooxygenase (COX) or protein kinases, providing insights into its mechanism of action. These computational approaches complement experimental investigations, accelerating the optimization process for novel therapeutics.

The agrochemical sector has also recognized the significance of CAS No. 1804087-93-1, leveraging its structural features to develop novel pesticides or plant growth regulators. The aromatic moiety enhances binding to biological targets in pests, while the hydroxymethyl group contributes to environmental compatibility through controlled degradation pathways. Such applications highlight the versatility of this compound beyond traditional pharmaceuticals.

Quality control and analytical techniques are essential for ensuring the purity and consistency of 5-(Hydroxymethyl)-2-methylphenylpropanoic acid during production and application. High-performance liquid chromatography (HPLC), nuclear magnetic resonance (NMR) spectroscopy, and mass spectrometry (MS) are routinely employed to verify structural integrity and detect impurities. These analytical methods adhere to Good Manufacturing Practices (GMP), guaranteeing that the compound meets stringent regulatory standards for industrial and research use.

The future prospects of 5-(Hydroxymethyl)-2-methylphenylpropanoic acid are promising, with ongoing research exploring its role in emerging therapeutic areas such as oncology and neurodegenerative diseases. Innovations in synthetic chemistry continue to unlock new possibilities for this versatile intermediate, reinforcing its importance in modern drug development pipelines.